2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione

• CAS No.: 684238-91-3
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 2-[4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H23N3O4/c22-13-12-19-8-10-20(11-9-19)16(23)6-3-7-21-17(24)14-4-1-2-5-15(14)18(21)25/h1-2,4-5,22H,3,6-13H2
• InChI Key: IPUMVAWMMAGIFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C(=O)CCCN2C(=O)C3=CC=CC=C3C2=O

Description

2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione is a complex organic compound with potential applications in various scientific fields. This compound features a piperazine ring substituted with a hydroxyethyl group, linked to an isoindole dione structure. Its unique structure allows it to participate in diverse chemical reactions and makes it a candidate for various research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione typically involves multiple steps:

• Formation of the Piperazine Intermediate: : The initial step involves the reaction of piperazine with ethylene oxide to introduce the hydroxyethyl group. This reaction is usually carried out in an aqueous medium at elevated temperatures.

• Coupling with Isoindole Dione: : The hydroxyethyl piperazine is then reacted with a suitable isoindole dione derivative. This step often requires the use of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

• Purification: : The final product is purified using techniques such as recrystallization or chromatography to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory procedures with optimizations for cost, yield, and safety. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The hydroxyethyl group can undergo oxidation to form a carboxylic acid derivative.

• Reduction: : The carbonyl groups in the isoindole dione structure can be reduced to hydroxyl groups under suitable conditions.

• Substitution: : The piperazine ring can participate in nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Coupling Agents: Dicyclohexylcarbodiimide (DCC), N,N’-carbonyldiimidazole (CDI).

Major Products

Oxidation: Formation of carboxylic acid derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Introduction of various functional groups onto the piperazine ring.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications, making it valuable in organic synthesis.

Biology

In biological research, derivatives of this compound may be explored for their potential as enzyme inhibitors or receptor modulators. The piperazine ring is a common motif in many biologically active molecules.

Medicine

In medicinal chemistry, this compound could be investigated for its potential therapeutic properties. Its structure suggests it might interact with biological targets such as enzymes or receptors, making it a candidate for drug development.

Industry

In the industrial sector, this compound might be used in the production of specialty chemicals or as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which 2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione exerts its effects would depend on its specific application. Generally, it may interact with molecular targets such as enzymes or receptors through hydrogen bonding, hydrophobic interactions, and van der Waals forces. The hydroxyethyl group and the piperazine ring are likely involved in these interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione
• N-(2-hydroxyethyl)piperazine-N’-(2-ethanesulfonic acid)
• 4-(2-hydroxyethyl)piperazine-1-ethanesulfonic acid

Uniqueness

Compared to similar compounds, 2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione stands out due to its unique combination of functional groups. The presence of both the isoindole dione and the hydroxyethyl piperazine moieties provides a versatile platform for chemical modifications and potential biological activity.

This detailed overview highlights the synthesis, reactions, applications, and unique features of 2-{4-[4-(2-hydroxyethyl)piperazin-1-yl]-4-oxobutyl}-1H-isoindole-1,3(2H)-dione, showcasing its importance in various scientific fields